3-Bromo-4-[(2-cyanobenzyl)oxy]benzoic acid

• IUPAC Name: 3-bromo-4-[(2-cyanophenyl)methoxy]benzoic acid
• InChI: InChI=1S/C15H10BrNO3/c16-13-7-10(15(18)19)5-6-14(13)20-9-12-4-2-1-3-11(12)8-17/h1-7H,9H2,(H,18,19)
• InChI Key: ZIPQTELRKRTKOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C(=O)O)Br)C#N
• Molecular Formula: C15H10BrNO3
• Molecular Weight: 332.15 g/mol
• CAS No.: 1049617-62-0

Description

3-Bromo-4-[(2-cyanobenzyl)oxy]benzoic acid is a useful research compound. Its molecular formula is C15H10BrNO3 and its molecular weight is 332.153. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• The study by Charbonnière et al. (2002) elaborates on the synthesis of ligands with bromo and ester functionalities through carboethoxylation and saponification processes, showcasing the versatility of bromo-substituted compounds in ligand design for potential biological labeling applications Charbonnière, Weibel, & Ziessel, 2002.
• Goodman and Detty (2004) demonstrated the use of selenoxides as catalysts for bromination of organic substrates, indicating the role of bromo-substituted compounds in organic synthesis and the preparation of structurally diverse molecules Goodman & Detty, 2004.
• Moriyama, Nakamura, and Togo (2014) described the oxidative debenzylation of N-benzyl amides and O-benzyl ethers, underscoring the utility of bromo compounds in the selective removal of benzyl protecting groups, a crucial step in the synthesis of complex molecules Moriyama, Nakamura, & Togo, 2014.

Biological Evaluations

• Öztaşkın et al. (2017) investigated novel bromophenols for their antioxidant activities and inhibitory effects on enzymes like acetylcholinesterase and carbonic anhydrase, suggesting that bromo-substituted compounds could have therapeutic potential Öztaşkın, Taslimi, Maraş, Gülçin, & Göksu, 2017.

Environmental Impact and Degradation

• Manasfi, Storck, Ravier, Demelas, Coulomb, and Boudenne (2015) explored the degradation products of benzophenone-3 in chlorinated seawater swimming pools, revealing the environmental behavior of bromo-substituted organic compounds and their transformation products in aquatic environments Manasfi, Storck, Ravier, Demelas, Coulomb, & Boudenne, 2015.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to participate in suzuki–miyaura cross-coupling reactions .

Mode of Action

The mode of action of 3-Bromo-4-[(2-cyanobenzyl)oxy]benzoic acid is likely to involve its interaction with transition metal catalysts in Suzuki–Miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

It’s plausible that the compound could affect pathways involving carbon-carbon bond formation, given its potential role in suzuki–miyaura cross-coupling reactions .

Result of Action

Given its potential role in suzuki–miyaura cross-coupling reactions, it’s plausible that the compound could facilitate the formation of new carbon-carbon bonds .